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Compound of Interest

Compound Name: Tos-PEG4-THP

Cat. No.: B2986632 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the reaction conditions and protocols for coupling the

bifunctional linker, Tos-PEG4-THP, to a drug warhead. This linker is particularly useful in the

construction of targeted therapeutics such as Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs), where precise control over linker attachment is

crucial.

The Tos-PEG4-THP linker possesses two key functional groups: a tosylate (Tos) and a

tetrahydropyranyl (THP) protected alcohol. The tosyl group serves as an excellent leaving

group for nucleophilic substitution, allowing for covalent attachment to the warhead.[1][2] The

THP group is a common acid-labile protecting group for alcohols.[3] The overall process

involves two main stages: the optional deprotection of the THP group and the subsequent

coupling of the tosylated end of the PEG linker to a nucleophilic functional group on the

warhead.

Key Features of the Tos-PEG4-THP Linker:

Bifunctionality: Allows for sequential or differential conjugation strategies.

PEG4 Spacer: A hydrophilic polyethylene glycol spacer enhances the solubility and can

improve the pharmacokinetic properties of the final conjugate.[4][5]

Reactive Tosyl Group: The tosyl group is highly reactive towards common nucleophiles found

on warhead molecules, such as amines, thiols, and hydroxyls, facilitating stable bond
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formation.

Experimental Workflow & Chemical Pathways
The general strategy for conjugating the Tos-PEG4-THP linker to a warhead is outlined below.

The initial step depends on the desired final structure and the available functional groups on

the warhead.
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Step 1: Optional THP Deprotection

Step 2: Warhead Coupling

Start with
Tos-PEG4-THP

THP Deprotection
(Acidic Conditions)

Nucleophilic Substitution
(Displacement of Tosyl Group)

If coupling is performed first

Tos-PEG4-OH

If deprotection is performed first

Warhead with
Nucleophile (-NH2, -SH, -OH)

Final Conjugate:
Warhead-PEG4-THP/OH

Tos-O-(CH2CH2O)4-THP

Acidic
DeprotectionStep 1a

Nucleophilic
Substitution

Step 1b

Warhead-Nu:

Tos-O-(CH2CH2O)4-OH
Step 2a

Warhead-Nu+-(CH2CH2O)4-THP
(Coupling first)

Warhead-Nu+-(CH2CH2O)4-OH
(Deprotection first)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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